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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 9-
Anthraldehyde, a key organic compound utilized in a range of applications from dye

manufacturing to pharmaceutical development.[1][2] This document focuses on its fundamental

molecular characteristics.

Core Molecular Data
9-Anthraldehyde is an organic compound derived from anthracene, with an aldehyde group

attached to the ninth carbon of the anthracene ring structure.[1] This substitution is pivotal to its

chemical reactivity and utility in organic synthesis.[1][2][3]

The key quantitative data for 9-Anthraldehyde are summarized in the table below for easy

reference and comparison.
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Parameter Value References

Molecular Formula C₁₅H₁₀O [1][3][4][5][6][7][8]

Molecular Weight 206.24 g/mol [1][3][4][5][6]

CAS Number 642-31-9 [3][4][5][6]

Appearance
Yellow to green

powder/crystals
[2][4]

Melting Point 103-105 °C [3][6][9]

Experimental Protocols & Further Applications
Detailed experimental protocols for specific reactions, such as the synthesis of Schiff bases or

its use in Diels-Alder reactions, are application-dependent and can be found in specialized

literature.[2][3] The scope of this guide is to present the foundational physicochemical data of

the molecule itself. Similarly, as a synthetic building block, 9-Anthraldehyde does not have

inherent signaling pathways; rather, the molecules synthesized from it may be designed to

interact with biological pathways.

Chemical Information Diagram
The following diagram illustrates the fundamental chemical information for 9-Anthraldehyde.
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9-Anthraldehyde: Core Properties

Molecular Formula C₁₅H₁₀O

Molecular Weight 206.24 g/mol

CAS Number 642-31-9

Physical Form Yellow Crystalline Powder

Click to download full resolution via product page

Caption: Core physicochemical properties of 9-Anthraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. News - 9-Anthraldehyde Explained: Properties & Uses [chinafortunechemical.com]

2. 9-Anthraldehyde | 642-31-9 [chemicalbook.com]

3. 9-蒽甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

4. 9-Anthraldehyde, 98% | CymitQuimica [cymitquimica.com]

5. 9-Anthracenecarboxaldehyde | C15H10O | CID 69504 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b167246?utm_src=pdf-body-img
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-custom-synthesis
https://www.chinafortunechemical.com/news/9-anthraldehyde-explained-properties-uses/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5214251.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/278688
https://cymitquimica.com/products/02-A11258/642-31-9/9-anthraldehyde-98/
https://pubchem.ncbi.nlm.nih.gov/compound/9-Anthracenecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/9-Anthracenecarboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 642-31-9 CAS MSDS (9-Anthraldehyde) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

7. 9-Anthraldehyde, 98% 100 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

8. chembk.com [chembk.com]

9. 9-Anthraldehyde | CAS#:642-31-9 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [A Technical Guide to 9-Anthraldehyde: Physicochemical
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167246#9-anthraldehyde-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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